Cas no 91857-91-9 (3-(4-Chlorophenyl)-1H-pyrazol-4-amine)

3-(4-Chlorophenyl)-1H-pyrazol-4-amine is a synthetic organic compound with significant applications in medicinal chemistry. This compound features a chlorophenyl group and a pyrazol-4-amine moiety, which contribute to its pharmacological activity. Its unique structure and chemical properties make it a valuable intermediate in the synthesis of various pharmaceuticals, including antiviral and antibacterial agents. The compound's high purity and stability ensure reliable performance in chemical reactions, making it an essential tool in drug discovery and development.

3-(4-Chlorophenyl)-1H-pyrazol-4-amine structure

91857-91-9 structure

Product Name:3-(4-Chlorophenyl)-1H-pyrazol-4-amine

CAS No:91857-91-9

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD01693695

CID:1971177

PubChem ID:13303421

Update Time:2025-07-25

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-chlorophenyl)-1h-pyrazol-4-amine
- 3-(4-chlorophenyl)-1H-pyrazol-4-amine
- AGN-PC-00LYL1
- CTK6G9796
- CTK8F4672
- MolPort-009-194-351
- 4-Amino-5-(p-chlorophenyl)pyrazole
- SBB091645
- 3-(4-chlorophenyl)pyrazole-4-ylamine
- 91857-91-9
- AKOS005071616
- DA-25182
- MFCD10758055
- CS-0067822
- AC-0221
- DTXSID60919482
- D73535
- Pyrazole, 4-amino-5-(p-chlorophenyl)-
- EN300-1967440
- 1H-Pyrazol-4-amine, 3-(4-chlorophenyl)-
- J-510675
- 3-(4-Chlorophenyl)-1H-pyrazol-4-amine
- MDL： MFCD01693695
- Inchi： 1S/C9H8ClN3/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,11H2,(H,12,13)
- InChI Key： LFSLUVMNIIJPQB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(C=NN1)N

Computed Properties

Exact Mass: 193.0406750g/mol
Monoisotopic Mass: 193.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Melting Point: 136-138°

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Security Information

HazardClass：IRRITANT

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Pricemore >>

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Apollo Scientific	OR33467-1g	3-(4-Chlorophenyl)-1H-pyrazol-4-amine	91857-91-9	95%	1g	£205.00	2023-09-02
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abcr	AB268964-500 mg	3-(4-Chlorophenyl)-1H-pyrazol-4-amine, 95%; .	91857-91-9	95%	500 mg	€215.40	2023-07-20
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